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Compound of Interest

Neocarratetraose 4(1),4(3)-
Compound Name:
disulfate disodium salt

CAS No.: 108347-92-8

Cat. No.: B1140613

Get Quote

Abstract & Core Directive

Neocarratetraose disodium salt (CAS: 108347-92-8) is a sulfated tetrasaccharide derived from

-carrageenan.[1] It serves as a critical reference standard in carbohydrate analysis, enzymatic
Kinetic studies (

-carrageenase activity), and pharmaceutical quality control.

Unlike simple sugars, Neocarratetraose possesses a 3,6-anhydro-D-galactose moiety that
introduces a specific chemical vulnerability: acid-catalyzed hydrolysis. Improper storage or
reconstitution in acidic media can lead to rapid cleavage of the glycosidic bond, rendering the
standard useless.

This guide moves beyond generic "store at 4°C" advice. It provides a chemically grounded
protocol designed to preserve the structural integrity of the sulfate groups and the acid-labile
glycosidic linkages over long-term storage.
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Physicochemical Profile

Understanding the molecule is the first step to preserving it.

Property

Specification

Chemical Name

-Neocarratetraose-41,43-di-O-sulfate disodium

salt
Molecular Formula
Molecular Weight ~834.64 g/mol
N Highly soluble in water (>50 mg/mL); Insoluble
Solubility )
in ethanol/acetone.[2]
o High. Sulfated oligosaccharides readily absorb
Hygroscopicity

atmospheric moisture.

Critical pH Stability

pH 7.0 — 9.0. Unstable below pH 5.0 (glycosidic

cleavage).

Appearance

White to off-white lyophilized powder.

Critical Vulnerabilities & Expert Insight

The Acid-Lability Trap

The defining feature of

-carrageenan derivatives is the 3,6-anhydro-D-galactose (DA) unit. The glycosidic bond linking
this unit to the neighboring galactose is significantly more acid-labile than typical

galactopyranose linkages.

e Mechanism: Protons (

) protonate the glycosidic oxygen. The strained 3,6-anhydro ring facilitates the departure of
the leaving group, leading to hydrolysis even under mild acidic conditions (pH < 4.0).

e Practical Implication: Never reconstitute in unbuffered water if the water source is slightly

acidic (common with Milli-Q water absorbing atmospheric
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, dropping pH to ~5.5). Always use a neutral buffer.
Hygroscopic Aggregation
As a sulfated sodium salt, the molecule acts as a desiccant. Absorption of water leads to:

e Weighing Errors: Mass becomes water-weight dependent.

o Hydrolysis: Presence of water allows slow chemical degradation if temperature excursions

occur.

Protocol: Solid State Storage

Objective: Maintain the powder in a dehydrated, chemically inert state.

Step 1: Arrival & Inspection

¢ Visual Check: The product should be a loose, white powder. If it appears "gummy" or
clumped, moisture ingress has occurred during transit.

» Container Integrity: Ensure the vial septum is sealed.

Step 2: Long-Term Storage Conditions

o Temperature:-20°C is recommended for storage > 3 months. (4°C is acceptable for active
use < 3 months).

o Atmosphere: Store under Argon or Nitrogen if possible.

» Desiccation: The vial should be placed inside a secondary container (e.g., a sealed jar or
Falcon tube) containing active desiccant packets (silica gel).

Step 3: The "Warm-Up" Rule (Crucial)

Before opening the vial, allow it to equilibrate to Room Temperature (20-25°C) for at least 30
minutes inside the desiccator.

e Why? Opening a cold vial (-20°C) in humid lab air causes immediate condensation on the
powder. This moisture initiates clumping and degradation.
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Protocol: Reconstitution & Solution Handling

Objective: Create a stable stock solution free from acid hydrolysis risks.

Reconstitution Solvent

e Recommended: 10 mM Ammonium Bicarbonate (pH 7.5 - 8.0) or Phosphate Buffered Saline
(PBS, pH 7.4).

o Expert Note: Ammonium bicarbonate is volatile, making it ideal if the sample needs to be
lyophilized later.

e Avoid: Unbuffered Milli-Q water (often pH ~5.5) or Acetate buffers (pH < 5).

Workflow

o Calculate: Determine volume for a stock concentration (e.g., 10 mM or 10 mg/mL).
o Add Solvent: Add buffer directly to the vial if possible to recover all material.
o Dissolve: Vortex gently. Do not sonicate extensively (heat generation can degrade sulfates).

o Aliquot:Do not store the bulk solution. Divide into single-use aliquots (e.g., 50 pL) in PCR
tubes or microcentrifuge tubes.

Solution Storage

Condition Stability Estimate Notes
) Risk of microbial growth;
4°C (Fridge) 1-2 Weeks
ensure pH > 7.
-20°C (Freezer) 6 Months Recommended.
-80°C (Deep Freeze) > 1 Year Best for reference standards.
Max 1 cycle. Repeated
) freezing shears the matrix and
Freeze-Thaw Avoid

alters concentration via

sublimation.
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Quality Control & Troubleshooting
Verification Methods

If the integrity of the standard is questioned, use these methods:
e TLC (Thin Layer Chromatography):
o Mobile Phase: n-Butanol : Acetic Acid : Water (2:1:1).
o Stain: Diphenylamine/Aniline or Naphthoresorcinol (specific for ketoses/anhydro sugars).

o Sign of Degradation: Appearance of lower molecular weight spots (disaccharides or
monosaccharides) or a smeatr.

 HPAEC-PAD (High-Performance Anion-Exchange Chromatography):

o The gold standard for charged oligosaccharides. Degradation will shift retention times

significantly.
Troubleshooting Table

Issue Probable Cause Corrective Action
Dry under vacuum (SpeedVac)

Powder is sticky/clumped Moisture absorption. for 30 min. Store with fresh
desiccant.

) Oxidation or extreme pH Discard. Irreversible chemical
Solution turns yellow o
contamination. change.

] ) o ] ] Check pH of storage buffer.
Loss of biological activity Desulfation or Hydrolysis.
Ensure storage was at -20°C.

Visualized Protocols (Graphviz)
Diagram 1: Storage & Handling Decision Tree

This logic flow ensures the user makes the correct decision based on their usage frequency.
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Caption: Decision matrix for the storage and reconstitution of Neocarratetraose, prioritizing

protection against hydrolysis and moisture.

Diagram 2: The Acid Hydrolysis Risk Mechanism

Visualizing why pH control is non-negotiable for this molecule.

Neocarratetraose
()

Exposed to

Hydrolyzed Fragments

Catalyst (Disaccharides/Monosaccharides)

Irreversible
Protonation of Cleavage of Loss of Standard
Glycosidic Oxygen 3,6-Anhydro Bond

Acidic Conditions
(PH < 5.0)

Click to download full resolution via product page

Caption: The degradation pathway of Neocarratetraose in acidic conditions, highlighting the

critical control point (pH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. dextrauk.com [dextrauk.com]
e 2. cdn.usbio.net [cdn.usbio.net]

o To cite this document: BenchChem. [Application Note: Optimized Storage and Handling
Protocols for Neocarratetraose Disodium Salt]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1140613/docs#application-note-optimized-
storage-and-handling-protocols-for-neocarratetraose-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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